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Compound of Interest

Compound Name: 4-Iodoisoxazole

Cat. No.: B1321973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Iodoisoxazole (CAS No. 847490-69-1) is a halogenated heterocyclic organic compound.[1]

It features a five-membered isoxazole ring with an iodine atom at the 4-position.[1] This

compound is of interest in medicinal chemistry and pharmaceutical development due to its

potential as a building block in the synthesis of bioactive molecules.[1] The presence of the

iodine atom provides a reactive site for various chemical transformations, particularly in cross-

coupling reactions.[1] Given its reactivity and the general hazards associated with halogenated

organic compounds, a thorough understanding of its safety and handling precautions is

essential for laboratory personnel. This guide provides a comprehensive overview of the known

safety data, handling procedures, and experimental considerations for 4-Iodoisoxazole.

Physicochemical Properties
4-Iodoisoxazole is typically a pale yellow to brownish solid.[1] It is generally soluble in organic

solvents.[1] Due to its sensitivity, it may be affected by environmental conditions such as

temperature and light exposure.[1]
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Property Value Source(s)

CAS Number 847490-69-1 [1]

Molecular Formula C₃H₂INO [1]

Molecular Weight 194.96 g/mol

Appearance Pale yellow to brownish solid [1]

Solubility
Generally soluble in organic

solvents
[1]

Hazard Identification and GHS Classification
While a specific, comprehensive safety data sheet (SDS) with quantitative toxicity data for 4-
Iodoisoxazole is not readily available, information from suppliers and data for analogous

compounds like 4-iodoimidazole provide a strong basis for hazard assessment. The following

GHS classification should be considered when handling 4-Iodoisoxazole.

Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2 alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

Category 3 alt text Warning

H335: May

cause respiratory

irritation
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This classification is based on data for analogous compounds and should be used as a

guideline. A full risk assessment should be conducted before use.

Safe Handling and Personal Protective Equipment
(PPE)
Due to the identified hazards, strict adherence to safety protocols is mandatory when handling

4-Iodoisoxazole.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.

Personal Protective Equipment:

Eye/Face Protection: Chemical safety goggles or a face shield are required to prevent eye

contact.

Skin Protection:

Wear a lab coat and ensure that skin is not exposed.

Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of

degradation or puncture before use.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

dust, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates should be used.

General Hygiene Practices:

Avoid all personal contact, including inhalation.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.
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Keep the container tightly closed when not in use.

First Aid Measures
In the event of exposure to 4-Iodoisoxazole, the following first aid procedures should be

followed immediately.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Protect from light.

Store away from incompatible materials such as strong oxidizing agents and acids.[3]
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Disposal:

Dispose of 4-Iodoisoxazole and any contaminated materials as hazardous waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not dispose of down the drain or in regular trash.

Contact your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

Experimental Protocols
The following are examples of experimental procedures involving the synthesis of 4-
iodoisoxazoles. These should be adapted and scaled according to specific research needs

and after a thorough risk assessment.

Protocol 1: General Iodination of 3,5-Disubstituted Isoxazoles

This protocol describes a general method for the synthesis of 4-iodoisoxazoles from their non-

iodinated precursors.

Materials:

3,5-disubstituted isoxazole

N-Iodosuccinimide (NIS)

Trifluoroacetic acid (TFA)

Acetonitrile (CH₃CN)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)
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Ethyl acetate (EtOAc)

Hexanes

Procedure:

Dissolve the 3,5-disubstituted isoxazole (1.0 eq) in acetonitrile.

Add N-Iodosuccinimide (1.1 eq) to the solution.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add trifluoroacetic acid (1.1 eq) dropwise to the stirring solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate.

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers and wash with saturated aqueous sodium bicarbonate, followed

by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel (e.g., using a gradient of

ethyl acetate in hexanes) to yield the 4-iodoisoxazole.

Experimental Workflow for the Synthesis of a 4-Iodoisoxazole Derivative
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Starting Material Preparation

Iodination Reaction

Work-up

Purification

Dissolve 3,5-disubstituted isoxazole in Acetonitrile

Add N-Iodosuccinimide

Cool to 0 °C

Add Trifluoroacetic Acid

Stir at Room Temperature (2-4h)

Quench with Na₂S₂O₃

Extract with Ethyl Acetate

Wash with NaHCO₃ and Brine

Dry over MgSO₄

Concentrate

Column Chromatography

4-Iodoisoxazole Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Iodoisoxazole.
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Conclusion
4-Iodoisoxazole is a valuable research chemical with potential applications in drug discovery

and development. However, its handling requires strict adherence to safety protocols due to its

potential hazards, including oral toxicity, skin and eye irritation, and respiratory tract irritation.

Researchers must use appropriate personal protective equipment, work in a well-ventilated

area, and be knowledgeable about the correct first aid, storage, and disposal procedures. The

experimental protocols provided in this guide offer a starting point for the synthesis of 4-
iodoisoxazole derivatives, but a thorough risk assessment should always precede any

laboratory work. By following these guidelines, scientists can safely utilize 4-Iodoisoxazole in

their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1321973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

